Cas no 142979-34-8 (2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-)
142979-34-8 structure
Product Name:2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
CAS No:142979-34-8
MF:C25H20BrN7O2
MW:530.376003265381
CID:227029
Update Time:2024-03-01
2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
- DragmacidinD
- Dragmacidine D
- 2(1H)-Pyrazinone, 6-[4-[(1R)-1-(2-amino-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)-
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- Inchi: 1S/C25H20BrN7O2/c1-11(18-9-31-25(27)33-18)13-4-5-20(34)23-21(13)16(8-29-23)19-10-30-22(24(35)32-19)15-7-28-17-6-12(26)2-3-14(15)17/h2-11,28-29,34H,1H3,(H,32,35)(H3,27,31,33)/t11-/m1/s1
- InChI Key: LYYMDXNIMMMZLB-LLVKDONJSA-N
- SMILES: C1(=O)NC(C2C3=C(NC=2)C(O)=CC=C3[C@H](C2=CNC(N)=N2)C)=CN=C1C1C2=C(NC=1)C=C(Br)C=C2
Computed Properties
- Exact Mass: 531.10206
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- XLogP3: 1.665
Experimental Properties
- Density: 1.79±0.1 g/cm3(Predicted)
- PSA: 143.35
- pka: 10.41±0.40(Predicted)
2(1H)-Pyrazinone,6-[4-[1-(2-amino-2,3-dihydro-1H-imidazol-4-yl)ethyl]-7-hydroxy-1H-indol-3-yl]-3-(6-bromo-1H-indol-3-yl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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